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Compound of Interest

Compound Name:
1-Decanamine, N-isononyl-N-

methyl-

CAS No.: 138698-35-8

Cat. No.: B12648998

Get Quote

Methodology: Menschutkin Reaction via Methylation Target Product: N-isononyl-N,N-dimethyl-

1-decanaminium salt Version: 2.1 (Pharma-Grade Optimization)

Executive Summary & Scientific Rationale
The quaternization of tertiary amines with alkyl halides (Menschutkin reaction) is the standard

route for synthesizing permanent cationic lipids. For N-isononyl-N-methyl-1-decanamine, the

presence of an asymmetric hydrophobic tail (linear decyl vs. branched isononyl) introduces

specific steric and solubility considerations.

Key Mechanistic Insight: The reaction proceeds via an SN2 mechanism.[1] The transition state

is highly polar, characterized by the developing separation of charge between the nitrogen and

the leaving group (halide). Therefore, the reaction rate is exponentially increased by polar

aprotic solvents (e.g., Acetonitrile, Acetone) which stabilize the transition state dipole without

solvating the nucleophile (amine) to the point of deactivation.
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Solvent Choice: We utilize Acetonitrile (ACN). It offers the optimal balance of high dielectric

constant (

) for rate acceleration and moderate boiling point for easy removal.

Alkylating Agent:Methyl Iodide (MeI) is selected for initial quaternization due to the superior

leaving group ability of iodide (

).

Bio-Compatibility: A downstream Ion Exchange step is included to convert the Iodide salt

(toxic, reactive) to the Chloride salt (pharmaceutically acceptable).

Reaction Mechanism & Pathway
The reaction involves the nucleophilic attack of the tertiary amine nitrogen lone pair onto the

electrophilic methyl carbon of methyl iodide.
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Caption: The reaction pathway from asymmetric tertiary amine to pharmaceutical-grade

chloride salt via SN2 methylation and subsequent ion exchange.
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Component Specification Purpose

Substrate
N-isononyl-N-methyl-1-

decanamine (>98%)
Starting Material

Reagent Methyl Iodide (MeI)
Alkylating Agent (High

Reactivity)

Solvent Acetonitrile (Anhydrous)
Polar Aprotic Medium (Rate

Accelerator)

Precipitant Diethyl Ether or n-Hexane Product Isolation (Anti-solvent)

Resin Amberlite® IRA-402 (Cl form)
Ion Exchange (Iodide

Chloride)

Vessel
Pressure-rated glass tube or

RBF
Containment of volatile MeI

Safety Warning: Methyl Iodide is a volatile neurotoxin and suspected carcinogen. All operations

must be performed in a fume hood. Double-gloving (Laminate/Nitrile) is recommended.

Experimental Protocol
Phase A: Quaternization Reaction[2][3]

Preparation:

In a dry 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar, dissolve 10.0

g (approx. 32 mmol) of N-isononyl-N-methyl-1-decanamine in 50 mL of anhydrous

Acetonitrile.

Note: The concentration is kept at ~0.6 M to maximize collision frequency while preventing

viscosity issues.

Addition:

Cool the solution to 0°C (ice bath) to minimize exotherm upon addition.

Add 2.4 mL (5.4 g, 38 mmol, 1.2 eq) of Methyl Iodide dropwise via syringe.
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Critical: A slight excess (1.2 eq) ensures complete conversion of the valuable lipid amine.

Reaction:

Seal the flask tightly (or use a reflux condenser with a balloon if heating).

Allow to warm to Room Temperature (RT) and stir for 1 hour.

Heat to 40°C and stir for 12–16 hours.

Monitoring: Check reaction progress via TLC (Mobile Phase: 10% MeOH in DCM) or LC-

MS. The starting amine spot (high Rf) should disappear; the quaternary salt stays at the

baseline.

Workup (Precipitation):

Concentrate the reaction mixture to ~10 mL using a rotary evaporator (keep bath <45°C).

Pour the concentrated oil slowly into 100 mL of cold Diethyl Ether (or Hexane) under

vigorous stirring.

The quaternary ammonium iodide will precipitate as a white/off-white solid or viscous oil.

Decant the supernatant. Wash the residue 2x with fresh Ether.

Dry under high vacuum to remove trace solvents and unreacted MeI.

Phase B: Ion Exchange (Iodide Chloride)
Required for pharmaceutical applications to prevent iodide toxicity.

Resin Prep: Wash 50 g of Amberlite® IRA-402 (Cl form) with Methanol (3x) to remove

preservatives.

Loading: Dissolve the Iodide salt from Phase A in minimal Methanol.

Elution: Pass the solution through the resin column slowly (flow rate ~1 drop/sec).

Finishing: Rinse column with 2 column volumes of Methanol. Combine eluents.
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Isolation: Evaporate Methanol and dry under high vacuum for 24 hours.

Quality Control & Characterization
Expected Analytical Data

Technique Parameter Acceptance Criteria

H-NMR (CDCl

)

N-CH

Shift

Sharp singlet at

3.1–3.4 ppm (integrates to 9H

for 3x Me). Distinct downfield

shift from amine precursor.

HPLC-ELSD Purity
> 99.0% (No detected starting

amine).

Silver Nitrate Test Halide ID

White precipitate (AgCl)

confirms Chloride; Yellow (AgI)

indicates incomplete

exchange.

Appearance Physical State
Hygroscopic white wax or

solid.

Troubleshooting Guide
Issue: Product remains an oil and won't crystallize.

Cause: Branched isononyl chain disrupts crystal packing.

Solution: This is normal for asymmetric lipids. Freeze-drying (lyophilization) from benzene

or water/dioxane can yield a handleable powder.

Issue: Yellow coloration.

Cause: Iodine liberation (oxidation of I-).

Solution: Wash the ether phase with dilute sodium thiosulfate during workup, or proceed

immediately to ion exchange (Chloride salts are color-stable).
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Process Workflow Diagram
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Caption: Step-by-step workflow for the synthesis and purification of the quaternary ammonium

lipid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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